Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate

• Molecular Formula: C21H17NO5S
• Molecular Weight: 395.4 g/mol
• IUPAC Name: methyl 2-methyl-5-(naphthalen-1-ylsulfonylamino)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H17NO5S/c1-13-20(21(23)26-2)17-12-15(10-11-18(17)27-13)22-28(24,25)19-9-5-7-14-6-3-4-8-16(14)19/h3-12,22H,1-2H3
• InChI Key: JLACRVXQOFWDQX-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=CC4=CC=CC=C43)C(=O)OC

Description

Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate is a chemical compound used in scientific research. It is a small molecule inhibitor that selectively targets a specific protein kinase, making it a valuable tool for studying the function of this protein in various biological systems.

Mechanism of Action

Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate selectively inhibits the activity of PDK1 by binding to a specific pocket in the kinase domain. This binding prevents the kinase from phosphorylating its downstream targets, leading to a decrease in cellular signaling and metabolic activity.
Biochemical and Physiological Effects:
The inhibition of PDK1 by Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has several biochemical and physiological effects. It leads to a decrease in the activity of downstream kinases, such as AKT and S6K, which are involved in cell growth and survival. It also reduces glucose uptake and metabolism in cells, which has implications for metabolic diseases such as diabetes.

Advantages and Limitations for Lab Experiments

Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has several advantages for lab experiments. It is a highly specific inhibitor of PDK1, making it a valuable tool for studying the function of this kinase in various biological systems. It is also relatively easy to synthesize, making it readily accessible to researchers. However, there are also limitations to its use. It has a short half-life in vivo, which limits its use in animal studies. It also has potential off-target effects, which must be carefully controlled for in experiments.

Future Directions

There are several future directions for research on Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate. One area of interest is in developing more potent and selective inhibitors of PDK1, which could have therapeutic applications in diseases such as cancer and diabetes. Another area of research is in investigating the downstream effects of PDK1 inhibition on various biological systems, such as the immune system and the nervous system. Finally, there is also interest in developing new methods for delivering Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate in vivo, which could expand its potential applications in animal studies.

Synthesis Methods

The synthesis of Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate involves several steps. The starting material is 2-methylbenzofuran-3-carboxylic acid, which is first converted to its acid chloride using thionyl chloride. The acid chloride is then reacted with 1-naphthylamine in the presence of a base to form the corresponding amide. The amide is then treated with methyl chloroformate to yield the final product, Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate.

Scientific Research Applications

Methyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate is used as a tool for studying the function of a specific protein kinase, called PDK1. This kinase plays a critical role in several cellular processes, including cell growth, survival, and metabolism. By inhibiting PDK1, researchers can investigate the downstream effects of this inhibition on various biological systems.